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Compound of Interest

Compound Name: 1,3-Dielaidin

Cat. No.: B148123 Get Quote

A comprehensive review of publicly available scientific literature and toxicology databases

reveals a significant lack of specific toxicological data for 1,3-Dielaidin. Despite extensive

searches for key toxicological endpoints, including acute toxicity (LD50), repeated dose toxicity

(No-Observed-Adverse-Effect Level or NOAEL), genotoxicity, carcinogenicity, and reproductive

toxicity, no dedicated studies on 1,3-Dielaidin were identified. This absence of data precludes

the creation of an in-depth technical guide with quantitative data tables, detailed experimental

protocols, and signaling pathway visualizations as initially requested.

1,3-Dielaidin is a diglyceride containing two elaidic acid molecules, which are trans fatty acids.

While the general health effects of trans fatty acids are widely studied, specific toxicological

data for individual diglycerides like 1,3-Dielaidin are not readily available. The available

information on structurally related but chemically distinct compounds, such as 1,3-diolein (the

cis-isomer equivalent), also indicates a scarcity of toxicological data, with one source noting,

"No significant acute toxicological data identified in literature search" for 1,3-diolein.[1]

This critical data gap highlights the need for future research to characterize the safety profile of

1,3-Dielaidin. Establishing its toxicological properties is essential for a comprehensive

understanding of its potential impact on human health, particularly in the context of its presence

in food and other consumer products.

Future Research Directions
To address the current knowledge void, a systematic toxicological evaluation of 1,3-Dielaidin
would be necessary. This would involve a tiered approach, beginning with fundamental in vitro
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and in silico assessments and progressing to more complex in vivo studies as warranted.

Proposed Experimental Workflow
A logical workflow for generating the necessary toxicological data for 1,3-Dielaidin is outlined

below. This workflow represents a standard approach in toxicology to systematically evaluate

the potential hazards of a substance.

Tier 1: In Vitro & In Silico Assessment

Tier 2: Acute & Sub-chronic In Vivo Studies

Tier 3: Chronic & Specialized In Vivo Studies

QSAR Analysis for
Toxicity Prediction

Ames Test
(Bacterial Reverse Mutation Assay)

Provides preliminary
mutagenicity prediction

In Vitro Mammalian Cell
Genotoxicity Tests

(e.g., Micronucleus, Chromosomal Aberration)

Confirms genotoxic
potential in mammalian cells

In Vitro Cytotoxicity Assays
(e.g., Neutral Red Uptake, MTT)

Acute Oral Toxicity Study
(e.g., OECD 420, 423, or 425)

Informs starting doses

28-Day Repeated Dose
Oral Toxicity Study

Guides endpoint selection

Determines dose ranges
90-Day Sub-chronic
Oral Toxicity Study

Refines dose levels and
identifies target organs

Reproductive/Developmental
Toxicity Screening

Provides data for
NOAEL determination

Chronic Toxicity/
Carcinogenicity Bioassay

Indicates need for
long-term studies

Click to download full resolution via product page

Caption: Proposed Toxicological Testing Workflow for 1,3-Dielaidin.

In conclusion, while the request for an in-depth technical guide on the toxicology of 1,3-
Dielaidin is highly relevant for researchers, scientists, and drug development professionals, the

foundational data required to create such a document does not currently exist in the public

domain. The scientific community is encouraged to undertake the necessary research to fill this

significant data gap.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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